3-Chloronaphthalen-2-amine

• IUPAC Name: 3-chloronaphthalen-2-amine
• InChI: InChI=1S/C10H8ClN/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H,12H2
• InChI Key: ISWSFPQWSDIVGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)N)Cl
• Molecular Formula: C10H8ClN
• DSSTOX Substance ID: DTXSID00541448
• Molecular Weight: 177.63 g/mol
• CAS RN: 38410-42-3

Description

3-Chloronaphthalen-2-amine is a chemical compound with the formula C10H8ClN. It is also known by its IUPAC name, 3-chloronaphthalen-2-amine. The compound is used as a building block in research.

Molecular Structure Analysis

The molecular structure of 3-Chloronaphthalen-2-amine can be represented by the InChI code: 1S/C10H8ClN/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H,12H2. This compound has a molecular weight of 177.63.

Physical And Chemical Properties Analysis

3-Chloronaphthalen-2-amine is a powder at room temperature. It has a melting point of 178-180 degrees Celsius.

Scientific Research Applications

Solubility Studies

• 3-Chloronaphthalen-2-amine derivatives have been studied for their solubility in supercritical carbon dioxide, providing insights into the solubility behavior of halogenated aromatic amines in non-conventional solvents (Zacconi et al., 2017).

Ring-Chain Transformations

• Research on the reactions of aromatic amines, including 3-Chloronaphthalen-2-amine, reveals complex ring-chain transformations, offering a deeper understanding of the chemical behavior of these compounds (Valter & Tsiekure, 1972).

Synthesis of Novel Compounds

• The compound has been used in the synthesis of novel thio-substituted aminonaphthoquinones, expanding the repertoire of naphthoquinone derivatives with potential applications in medicinal chemistry (Yıldız & Tuyun, 2018).

Environmental Analysis

• Techniques involving 3-Chloronaphthalen-2-amine derivatives have been developed for detecting aromatic amines in environmental samples, indicating its role in environmental monitoring and pollution assessment (Sun et al., 2009).

Sensor Development

• 3-Chloronaphthalen-2-amine derivatives have been utilized in developing iron(III) ion-selective sensors, highlighting their potential in analytical chemistry for detecting metal ions (Gupta et al., 2007).

Photocatalytic Studies

• The compound's derivatives have been involved in studies on photocatalytic decomposition of pollutants, providing valuable information on environmental remediation technologies (Qi et al., 2019).

Mechanism of Action

Mode of Action

The mode of action of 3-Chloronaphthalen-2-amine is currently unknown due to the lack of scientific studies on this specific compound . It’s possible that it interacts with its targets in a way that alters their function, but more research is needed to confirm this.

Result of Action

The molecular and cellular effects of 3-Chloronaphthalen-2-amine’s action are currently unknown . Understanding these effects requires detailed studies of the compound’s interactions with its targets and the subsequent changes in cellular function.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2.94 g (11.77 mmol) of N-(3-chloro-2-naphthyl)carbamic acid ethyl ester, and 7.93 g (141.2 mmol) KOH in 80 mL of EtOH is heated to reflux for 7 hours under an atmosphere of nitrogen. After cooling to room temperature, the solvent is evaporated in vacuo giving a residue to which ice is added. The mixture is extracted 3 times with 30 mL of CH2Cl2. The combined organic layers are dried over Na2SO4 and the solvents evaporated to give 3-chloro-2-aminonaphthalene as a brown solid.